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Compound of Interest

Compound Name:
3-(Difluoromethoxy)-4-

hydroxybenzaldehyde

Cat. No.: B143670 Get Quote

Introduction

This technical guide provides a detailed overview of the molecular formula and weight for 3-
(Difluoromethoxy)-4-hydroxybenzaldehyde. It is important to note that the chemical

literature and commercial availability predominantly feature the isomeric compound, 4-

(Difluoromethoxy)-3-hydroxybenzaldehyde. This document will focus on the properties of the

more commonly referenced isomer, which plays a significant role as an intermediate in the

synthesis of pharmaceutical compounds such as Roflumilast, a phosphodiesterase-4 (PDE4)

inhibitor.[1][2][3] The difluoromethoxy group in this compound enhances metabolic stability and

lipophilicity, which are desirable characteristics in drug development.[3]

Chemical Properties and Identification

The following table summarizes the key quantitative data for 4-(Difluoromethoxy)-3-

hydroxybenzaldehyde.
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Property Value

Molecular Formula C8H6F2O3[1][4][5]

Molecular Weight 188.13 g/mol [4][5][6][7]

CAS Number 151103-08-1[1][2][5]

Appearance White to off-white powder[1][2]

Melting Point 83-85 °C[2] or 90 °C[8]

Boiling Point 280.6±35.0 °C at 760 mmHg[1]

Density 1.4±0.1 g/cm³[1]

Chemical Structure and Identifiers

The relationship between the common name and its fundamental chemical identifiers is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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